Cas no 1155055-78-9 (3-Chloro-5-(thiophen-3-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene)

• Product Name: 3-Chloro-5-(thiophen-3-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene
• CAS No: 1155055-78-9
• CID: 4573449
• Update Time: 2025-07-09

3-Chloro-5-(thiophen-3-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(thiophen-3-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-Chloro-5-(thiophen-3-yl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene

Comprehensive Analysis of 3-Chloro-5-(thiophen-3-yl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6-tetraene (CAS No. 1155055-78-9)

The compound 3-Chloro-5-(thiophen-3-yl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6-tetraene (CAS No. 1155055-78-9) represents a highly specialized heterocyclic structure with significant potential in pharmaceutical and materials science research. Its complex nomenclature reflects a unique fusion of thiophene and polycyclic systems, making it a subject of growing interest in drug discovery and organic electronics. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing frequently searched questions in scientific databases.

Structurally, this compound features a tricyclic core integrating nitrogen and sulfur heteroatoms, which is rare among bioactive scaffolds. The presence of both chloro and thiophene substituents enhances its reactivity profile, enabling diverse derivatization routes. Researchers investigating kinase inhibitors or allosteric modulators often explore such frameworks due to their three-dimensional complexity and potential for target selectivity—a trending topic in precision medicine development.

Synthetic approaches to CAS 1155055-78-9 typically involve palladium-catalyzed cross-coupling reactions to install the thiophen-3-yl moiety, followed by intramolecular cyclizations. Recent literature highlights microwave-assisted techniques to optimize yield—an area gaining traction in green chemistry discussions. Analytical characterization via LC-MS and NMR confirms its high purity, critical for biological evaluations where impurities may skew assay results.

In material science, the compound’s extended π-conjugation and heteroatom-rich architecture make it a candidate for organic semiconductors. With rising interest in flexible electronics, researchers are examining its charge transport properties—addressing common queries about alternatives to silicon-based components. Computational studies suggest its HOMO-LUMO gap could be tuned for specific optoelectronic applications.

Despite its promise, handling 3-Chloro-5-(thiophen-3-yl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6-tetraene requires expertise due to sensitivity to light and moisture. Proper storage under inert atmosphere aligns with best practices for air-sensitive compounds—a frequently searched lab protocol. Ongoing studies focus on improving its stability through formulation technologies, responding to industry demands for robust intermediates.

The pharmacological relevance of this scaffold is underscored by its structural similarity to known neuroactive compounds. While not yet clinically approved, its blood-brain barrier permeability (predicted via QSAR models) has sparked investigations into CNS-targeted therapies—addressing trending searches about neurodegenerative disease treatments. However, rigorous ADMET profiling remains essential before therapeutic translation.

From an IP perspective, patents covering derivatives of CAS 1155055-78-9 have surged since 2020, particularly in bioconjugation techniques. This aligns with the broader shift toward targeted drug delivery systems—a hot topic in pharmaceutical forums. Academic and industrial groups are actively publishing optimized synthetic routes, reflecting the compound’s growing strategic value.

Environmental considerations are also emerging regarding such N/S-heterocycles. Biodegradation studies and ecotoxicity assessments (common regulatory search terms) are being conducted to ensure compliance with REACH and other chemical safety frameworks. Advanced oxidation processes show promise for degrading similar structures—an area of interest for sustainable chemistry initiatives.

In conclusion, 3-Chloro-5-(thiophen-3-yl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6-tetraene exemplifies how complex heterocycles bridge multiple scientific disciplines. Its dual utility in medicinal chemistry and functional materials continues to drive innovation, while synthetic challenges inspire novel methodologies. As research progresses, this compound may unlock answers to pressing questions in personalized therapeutics and next-gen electronics.